Cas no 1443981-98-3 (3-chloro-5-(thiophen-3-yl)-1,2,4-oxadiazole)

• Product Name: 3-chloro-5-(thiophen-3-yl)-1,2,4-oxadiazole
• CAS No: 1443981-98-3
• MF: C₆H₃ClN₂OS
• MW: 186.6188185215
• CID: 4600195
• PubChem ID: 71758564
• Update Time: 2025-07-19

3-chloro-5-(thiophen-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(thiophen-3-yl)-1,2,4-oxadiazole

• Inchi： 1S/C6H3ClN2OS/c7-6-8-5(10-9-6)4-1-2-11-3-4/h1-3H
• InChI Key： MNIKHGQWVNBZRG-UHFFFAOYSA-N
• SMILES： O1C(C2C=CSC=2)=NC(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-chloro-5-(thiophen-3-yl)-1,2,4-oxadiazole

Recent Advances in the Study of 3-chloro-5-(thiophen-3-yl)-1,2,4-oxadiazole (CAS: 1443981-98-3)

The compound 3-chloro-5-(thiophen-3-yl)-1,2,4-oxadiazole (CAS: 1443981-98-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a 1,2,4-oxadiazole core substituted with a thiophene ring and a chlorine atom, has been the subject of several studies aimed at exploring its pharmacological activities and synthetic utility. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have highlighted the role of 3-chloro-5-(thiophen-3-yl)-1,2,4-oxadiazole as a versatile scaffold in drug discovery. Its structural motif is particularly appealing for the design of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of certain kinase enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological potential, the synthetic accessibility of 3-chloro-5-(thiophen-3-yl)-1,2,4-oxadiazole has been a focal point of recent research. A novel synthetic route, reported in Organic Letters, has improved the yield and purity of the compound, making it more amenable to large-scale production. This advancement is particularly significant for pharmaceutical development, where scalability and reproducibility are critical factors. The optimized synthesis involves a cyclization reaction between thiophene-3-carboxamide and a chlorinated oxime derivative, followed by purification using column chromatography.

Another area of interest is the compound's potential as a building block for the development of fluorescent probes. A study in Chemical Communications revealed that derivatives of 3-chloro-5-(thiophen-3-yl)-1,2,4-oxadiazole exhibit strong fluorescence properties, making them suitable for bioimaging applications. These probes have been successfully used to track cellular processes in real-time, offering new insights into intracellular signaling mechanisms. The ability to visualize such processes with high specificity and sensitivity underscores the compound's utility in both basic and applied research.

Despite these promising findings, challenges remain in the clinical translation of 3-chloro-5-(thiophen-3-yl)-1,2,4-oxadiazole-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the compound's multifaceted applications—spanning drug discovery, synthetic chemistry, and bioimaging—highlight its importance as a valuable tool in the chemical biology and pharmaceutical sciences. Future research is expected to explore its broader therapeutic potential and optimize its properties for clinical use.